Cas no 23293-77-8 (Cyclohexanol,1-ethynyl-, 1-benzoate)

• Product Name: Cyclohexanol,1-ethynyl-, 1-benzoate
• CAS No: 23293-77-8
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 284431
• PubChem ID: 246606
• Update Time: 2025-04-19

Cyclohexanol,1-ethynyl-, 1-benzoate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,1-ethynyl-, 1-benzoate
• (1-ethynylcyclohexyl) benzoate
• 1-Ethinyl-cyclohexanol-benzoat
• 1-ethynylcyclohexyl benzoate
• NSC59917
• 23293-77-8
• DTXSID20289234
• NSC-59917

• Inchi： 1S/C15H16O2/c1-2-15(11-7-4-8-12-15)17-14(16)13-9-5-3-6-10-13/h1,3,5-6,9-10H,4,7-8,11-12H2
• InChI Key： PSCIBDKASFWWDB-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1(C#C)CCCCC1

Computed Properties

• Exact Mass: 228.11500
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.17950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters